Cas no 1334371-84-4 (4-(2-ethyl-1H-imidazol-1-yl)methyl-1-2-(trifluoromethyl)benzoylpiperidine)

• Product Name: 4-(2-ethyl-1H-imidazol-1-yl)methyl-1-2-(trifluoromethyl)benzoylpiperidine
• CAS No: 1334371-84-4
• MF: C₁₉H₂₂F₃N₃O
• MW: 365.392694950104
• CID: 6349963
• PubChem ID: 56724027
• Update Time: 2025-05-26

4-(2-ethyl-1H-imidazol-1-yl)methyl-1-2-(trifluoromethyl)benzoylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethyl-1H-imidazol-1-yl)methyl-1-2-(trifluoromethyl)benzoylpiperidine
• F5822-0791
• [4-[(2-ethylimidazol-1-yl)methyl]piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• VU0521319-1
• 1334371-84-4
• (4-((2-ethyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone
• AKOS024519507
• 4-[(2-ethyl-1H-imidazol-1-yl)methyl]-1-[2-(trifluoromethyl)benzoyl]piperidine

• Inchi： 1S/C19H22F3N3O/c1-2-17-23-9-12-25(17)13-14-7-10-24(11-8-14)18(26)15-5-3-4-6-16(15)19(20,21)22/h3-6,9,12,14H,2,7-8,10-11,13H2,1H3
• InChI Key： BPSARBYDWGAZJH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(N1CCC(CN2C=CN=C2CC)CC1)=O)(F)F

Computed Properties

• Exact Mass: 365.17149682g/mol
• Monoisotopic Mass: 365.17149682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 4-(2-ethyl-1H-imidazol-1-yl)methyl-1-2-(trifluoromethyl)benzoylpiperidine

Research Briefing on 4-(2-ethyl-1H-imidazol-1-yl)methyl-1-2-(trifluoromethyl)benzoylpiperidine (CAS: 1334371-84-4)

In recent years, the compound 4-(2-ethyl-1H-imidazol-1-yl)methyl-1-2-(trifluoromethyl)benzoylpiperidine (CAS: 1334371-84-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including an imidazole ring and a trifluoromethylbenzoylpiperidine moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 4-(2-ethyl-1H-imidazol-1-yl)methyl-1-2-(trifluoromethyl)benzoylpiperidine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to achieve higher efficiency. The compound's structural complexity, particularly the presence of the trifluoromethyl group, has been a focal point in these synthetic efforts, as it contributes to the molecule's stability and bioavailability. Recent publications highlight the use of this compound as a key intermediate in the development of novel bioactive molecules.

Pharmacological studies have revealed that 4-(2-ethyl-1H-imidazol-1-yl)methyl-1-2-(trifluoromethyl)benzoylpiperidine exhibits potent activity as a modulator of specific biological targets. In vitro and in vivo experiments have demonstrated its efficacy in inhibiting certain enzymes and receptors implicated in inflammatory and neurological disorders. For instance, the compound has shown high affinity for G-protein-coupled receptors (GPCRs), making it a candidate for the treatment of conditions such as chronic pain and neurodegenerative diseases. These findings are supported by recent preclinical trials, which underscore the compound's therapeutic potential.

One of the most notable applications of this compound is in the field of oncology. Recent research has explored its role as a potential anticancer agent, with studies indicating its ability to induce apoptosis in cancer cells while sparing healthy tissues. The trifluoromethyl group is believed to enhance the compound's selectivity and potency, making it a promising candidate for targeted therapy. Additionally, its pharmacokinetic properties, such as metabolic stability and tissue penetration, have been evaluated in animal models, with encouraging results.

Despite these advancements, challenges remain in the development of 4-(2-ethyl-1H-imidazol-1-yl)methyl-1-2-(trifluoromethyl)benzoylpiperidine as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Researchers are also investigating the compound's mechanism of action at the molecular level to optimize its therapeutic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(2-ethyl-1H-imidazol-1-yl)methyl-1-2-(trifluoromethyl)benzoylpiperidine (CAS: 1334371-84-4) represents a promising avenue for drug discovery and development. Its unique chemical structure and diverse pharmacological activities make it a valuable subject of ongoing research. As the scientific community continues to unravel its potential, this compound may pave the way for innovative treatments in various medical fields. Future studies should focus on addressing the existing challenges and exploring its full therapeutic spectrum.